1,1':4',1''-Terphenyl, 2,4,6-trichloro-
Overview
Description
1,1’:4’,1’‘-Terphenyl, 2,4,6-trichloro- is a chemical compound with the molecular formula C24H18 . It is also known by other names such as 1,2,4-Triphenylbenzene, m-Terphenyl, 4’-phenyl-, Benzene, 1,2,4-triphenyl-, 1,1’:4’,1’‘-Terphenyl, 2’-phenyl-, o-Terphenyl, 4’-phenyl, and 1,3,4-Triphenylbenzene . It has a molecular weight of 306.3997 .
Molecular Structure Analysis
The molecular structure of 1,1’:4’,1’'-Terphenyl, 2,4,6-trichloro- can be viewed using Java or Javascript . The structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,1’:4’,1’'-Terphenyl, 2,4,6-trichloro- include a triple point temperature, normal boiling temperature, critical temperature, critical pressure, boiling temperature as a function of pressure, phase boundary pressure as a function of temperature, critical density, and density as a function of temperature .Scientific Research Applications
Chemical Structure and Properties
“1,1’:4’,1’'-Terphenyl, 2,4,6-trichloro-” is a type of terphenyl compound. It has a molecular formula of C24H18 and a molecular weight of 306.3997 . The IUPAC Standard InChI for this compound is InChI=1S/C24H18/c1-4-10-19 (11-5-1)22-16-17-23 (20-12-6-2-7-13-20)24 (18-22)21-14-8-3-9-15-21/h1-18H .
3. Use in Synthesis of Metal Organic Frameworks (MOFs) One specific application of “1,1’:4’,1’'-Terphenyl, 2,4,6-trichloro-” is its use as a linker in the synthesis of NOTT-101 metal organic frameworks (MOFs) . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are used in various applications, including gas storage, separation, and catalysis .
Mechanism of Action
Target of Action
Terphenyl compounds are known to interact with various biological targets depending on their functional groups .
Mode of Action
Terphenyl compounds can interact with their targets through various mechanisms, such as binding to proteins or DNA, disrupting cell membranes, or modulating enzymatic activity .
Biochemical Pathways
Terphenyl compounds can potentially affect a wide range of biochemical pathways depending on their specific targets .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and overall biological effects .
Result of Action
Terphenyl compounds can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of terphenyl compounds .
properties
IUPAC Name |
1,3,5-trichloro-2-(4-phenylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl3/c19-15-10-16(20)18(17(21)11-15)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAXACBKNRDMUDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=C(C=C(C=C3Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10205948 |
Source
|
| Record name | 1,1':4',1''-Terphenyl, 2,4,6-trichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10205948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1':4',1''-Terphenyl, 2,4,6-trichloro- | |
CAS RN |
57346-61-9 |
Source
|
| Record name | 1,1':4',1''-Terphenyl, 2,4,6-trichloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057346619 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,1':4',1''-Terphenyl, 2,4,6-trichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10205948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,1'-Biphenyl]-3,3',5,5'-tetrol](/img/structure/B1617625.png)
